Ethyl octyl sulfide
Cat. No. B1615271
CAS RN:
3698-94-0
M. Wt: 174.35 g/mol
InChI Key: WAITXWGCJQLPGH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
Ethyl octyl sulfide is a chemical compound with the formula C10H22S . It is also known by other names such as 1-Ethylthiooctane . It is a colorless liquid with an unpleasant odor .
Molecular Structure Analysis
The molecular structure of Ethyl octyl sulfide includes the arrangement of atoms and the chemical bonds that hold the atoms together. The molecule contains a total of 32 bonds. There are 10 non-H bonds, 8 rotatable bonds, and 1 sulfide . The molecular weight of Ethyl octyl sulfide is 174.347 g/mol .Physical And Chemical Properties Analysis
Ethyl octyl sulfide is a colorless liquid with an unpleasant odor . The molecular weight is 174.347 g/mol .Scientific Research Applications
Synthesis and Catalysis
- Ethyl octyl sulfide can be synthesized efficiently using quaternary ammonium salts as phase-transfer catalysts. This method offers high yield and quick synthesis, as demonstrated by Kimura, Kashiwaya, and Murai (1977) in their study, where the sulfide was obtained almost quantitatively in about 15 minutes (Kimura, Kashiwaya, & Murai, 1977).
Aggregation Behavior in Ionic Liquids
- Majhi, Pabbathi, and Sarkar (2016) explored the aggregation behavior of a series of 1-ethyl 3-methylimidazolium alkyl sulfate ionic liquids, including ethyl octyl sulfide. Their research utilized time-resolved fluorescence spectroscopy, NMR spectroscopy, and fluorescence correlation spectroscopy (FCS) to investigate this phenomenon (Majhi, Pabbathi, & Sarkar, 2016).
Interaction with Cytochrome P-450
- Octyl methyl sulfide, a related compound, was found to react with cytochrome P-450 in liver microsomes, indicating potential applications in studying enzyme interactions. This study by Nastainzcyk, Ruf, and Ullrich (1975) highlights the ligand binding capabilities of such sulfides (Nastainzcyk, Ruf, & Ullrich, 1975).
Nanoparticle Synthesis
- In a study by Yang, Awschalom, and Stucky (2001), ethyl or octyl trialkylphosphine oxide was used as a surfactant in the synthesis of cadmium sulfide (CdS) nanoparticles. This research provides insight into the use of ethyl octyl sulfide in nanoparticle synthesis and its role in the kinetic-dependent crystal growth of nanoparticles (Yang, Awschalom, & Stucky, 2001).
Environmental Monitoring
- The work by Groenewold et al. (1995) on the detection of 2-chloroethyl ethyl sulfide on environmental surfaces using static SIMS (Secondary Ion Mass Spectrometry) highlights the relevance of ethyl octyl sulfide in environmental monitoring and analysis (Groenewold et al., 1995).
Solid Acid Catalyst
- Nuryono et al. (2019) investigated the use of octylsulfonic acid co-fixed Fe3O4@SiO2 as a magnetically separable, highly active and reusable solid acid catalyst. This study shows the potential of ethyl octyl sulfide derivatives in catalytic applications (Nuryono et al., 2019).
Gas Phase Studies
- Plusquellic, Suenram, Maté, Jensen, and Samuels (2001) conducted a detailed study on the conformational structures and dipole moments of ethyl sulfide in the gas phase, which provides insights relevant to the gas phase behavior of ethyl octyl sulfide (Plusquellic et al., 2001).
Future Directions
properties
IUPAC Name |
1-ethylsulfanyloctane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H22S/c1-3-5-6-7-8-9-10-11-4-2/h3-10H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WAITXWGCJQLPGH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCSCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H22S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID4044662 |
Source
|
| Record name | Ethyl octyl sulfide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID4044662 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
174.35 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid |
Source
|
| Record name | Octane, 1-(ethylthio)- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Product Name |
Ethyl octyl sulfide | |
CAS RN |
3698-94-0 |
Source
|
| Record name | 1-(Ethylthio)octane | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=3698-94-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Ethyl octyl sulfide | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003698940 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Octane, 1-(ethylthio)- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Ethyl octyl sulfide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID4044662 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-ethylsulfanyloctane | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | ETHYL OCTYL SULFIDE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/JOZ6D7U0VL | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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